![molecular formula C16H12ClN3OS B3829175 2-amino-N-(4-chlorophenyl)-4-phenyl-1,3-thiazole-5-carboxamide](/img/structure/B3829175.png)
2-amino-N-(4-chlorophenyl)-4-phenyl-1,3-thiazole-5-carboxamide
Overview
Description
2-amino-N-(4-chlorophenyl)-4-phenyl-1,3-thiazole-5-carboxamide, also known as CCT007093, is a chemical compound that has been extensively studied for its potential use in cancer treatment.
Mechanism of Action
2-amino-N-(4-chlorophenyl)-4-phenyl-1,3-thiazole-5-carboxamide binds to the ATP-binding site of CK2, inhibiting its activity. This leads to a decrease in phosphorylation of CK2 substrates and downstream signaling pathways, ultimately inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound induces apoptosis in a variety of cancer cell lines, including breast, lung, and prostate cancer. It has also been shown to reduce tumor growth in animal models of breast and prostate cancer. In addition, this compound has been shown to have anti-inflammatory effects in models of rheumatoid arthritis and colitis.
Advantages and Limitations for Lab Experiments
One advantage of 2-amino-N-(4-chlorophenyl)-4-phenyl-1,3-thiazole-5-carboxamide is its specificity for CK2, which reduces the risk of off-target effects. However, its potency varies depending on the cell line and experimental conditions, which can make it difficult to compare results across studies. In addition, its solubility in aqueous solutions is limited, which can make it challenging to administer in vivo.
Future Directions
Future research on 2-amino-N-(4-chlorophenyl)-4-phenyl-1,3-thiazole-5-carboxamide could focus on optimizing its potency and solubility, as well as investigating its potential use in combination with other cancer therapies. In addition, further studies could explore its potential use in other disease models, such as neurodegenerative diseases and infectious diseases.
Scientific Research Applications
2-amino-N-(4-chlorophenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been studied for its potential use in cancer treatment, specifically in targeting the protein kinase CK2. CK2 is involved in many cellular processes, including cell proliferation and survival, and is overexpressed in many cancers. Inhibition of CK2 has been shown to induce apoptosis in cancer cells and reduce tumor growth in animal models.
properties
IUPAC Name |
2-amino-N-(4-chlorophenyl)-4-phenyl-1,3-thiazole-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClN3OS/c17-11-6-8-12(9-7-11)19-15(21)14-13(20-16(18)22-14)10-4-2-1-3-5-10/h1-9H,(H2,18,20)(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNIGZWKVBUFDBO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(SC(=N2)N)C(=O)NC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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